molecular formula C11H11F3O4 B8284083 Methyl 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetate

Methyl 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetate

Cat. No.: B8284083
M. Wt: 264.20 g/mol
InChI Key: MZXQJLWJGVRHFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetate is a useful research compound. Its molecular formula is C11H11F3O4 and its molecular weight is 264.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11F3O4

Molecular Weight

264.20 g/mol

IUPAC Name

methyl 2-[4-hydroxy-2-(2,2,2-trifluoroethoxy)phenyl]acetate

InChI

InChI=1S/C11H11F3O4/c1-17-10(16)4-7-2-3-8(15)5-9(7)18-6-11(12,13)14/h2-3,5,15H,4,6H2,1H3

InChI Key

MZXQJLWJGVRHFR-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=C(C=C(C=C1)O)OCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of methyl 4-benzyloxy-2-(2,2,2-trifluoroethoxy)phenylacetate from Step 3 in MeOH was added palladium black (250 mg). The mixture was stirred under an atmosphere of hydrogen gas (1 atm) for 3 h. The hydrogen was removed by bubbling argon through the mixture for 10 min, and the catalyst was removed by filtration. The filtrate solvents were removed inder reduced pressure and the residue was purifed by pressurized silica gel column chromatography using 1:3 EtOAc:hexanes as eluant to give methyl 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetate as a solid (HPLC retention time=18.1 min (method D)).
Name
methyl 4-benzyloxy-2-(2,2,2-trifluoroethoxy)phenylacetate
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
250 mg
Type
catalyst
Reaction Step One

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